Cas no 68819-84-1 (Tert-butyl 4-bromobenzylcarbamate)

• Product Name: Tert-butyl 4-bromobenzylcarbamate
• CAS No: 68819-84-1
• MF: C₁₂H₁₆BrNO₂
• MW: 286.164942741394
• MDL: MFCD08703140
• CID: 502843
• PubChem ID: 12453839
• Update Time: 2025-04-19

Tert-butyl 4-bromobenzylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-bromobenzylcarbamate
• 2‐CHLORO‐7H‐PYRROLO[2,3‐D]PYRIMIDINE
• Carbamic acid,N-[(4-bromophenyl)methyl]-, 1,1-dimethylethyl ester
• tert-butyl N-[(4-bromophenyl)methyl]carbamate
• N-BOC-4-broMobenzylaMine
• 4-Bromo-N-BOC-benzylamine
• N-(4-Bromobenzyl)carbamic acid tert-butyl ester
• tert-Butyl (4-bromobenzyl)carbamate
• tert-Butyl N-(4-bromobenzyl)carbamate
• (4-BROMO-BENZYL)-CARBAMIC ACID TERT-BUTYL ESTER
• tert-butyl4-bromobenzylcarbamate
• tert-butyl-4-Bromobenzylcarbamate
• DJNCXSGGAMADNN-UHFFFAOYSA-N
• BCP27155
• tert-butyl (4-bromo-benzyl)-carbamate
• AB48440
• AM87142
• N-
• Tert-butyl 4-bromobenzylcarbamate

• MDL： MFCD08703140
• Inchi： 1S/C12H16BrNO2/c1-12(2,3)16-11(15)14-8-9-4-6-10(13)7-5-9/h4-7H,8H2,1-3H3,(H,14,15)
• InChI Key： DJNCXSGGAMADNN-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 285.03600
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 230
• Topological Polar Surface Area: 38.3

Experimental Properties

• Density: 1.319±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 86-88 ºC
• Solubility: Very slightly soluble (0.17 g/l) (25 º C),
• PSA: 38.33000
• LogP: 3.86470

Tert-butyl 4-bromobenzylcarbamate Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes